Cas no 1396558-79-4 (N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide)

• Product Name: N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide
• CAS No: 1396558-79-4
• MF: C₁₇H₂₁N₅OS
• MW: 343.446541547775
• CID: 5812221
• PubChem ID: 71795052
• Update Time: 2025-10-30

N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-pyridin-4-ylsulfanylacetamide
• N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide
• N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)-2-(pyridin-4-ylthio)acetamide
• 1396558-79-4
• AKOS024545793
• VU0541972-1
• F6257-4546

• Inchi： 1S/C17H21N5OS/c1-13-4-8-22(9-5-13)16-10-15(19-12-20-16)21-17(23)11-24-14-2-6-18-7-3-14/h2-3,6-7,10,12-13H,4-5,8-9,11H2,1H3,(H,19,20,21,23)
• InChI Key： QVELLPZDSWNTND-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCC(C)CC2)=NC=N1)(=O)CSC1=CC=NC=C1

Computed Properties

• Exact Mass: 343.14668148g/mol
• Monoisotopic Mass: 343.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide

Comprehensive Overview of N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide (CAS No. 1396558-79-4)

The compound N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide (CAS No. 1396558-79-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a pyrimidine core, a 4-methylpiperidine moiety, and a pyridinylsulfanyl side chain, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment in recent years.

In the context of current scientific trends, N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide aligns with the growing demand for targeted therapies and precision medicine. The compound's ability to interact with specific biological pathways makes it a promising candidate for addressing complex diseases. Its pyrimidine scaffold, commonly found in FDA-approved drugs, enhances its pharmacokinetic properties, while the sulfanyl group contributes to its binding affinity with target proteins.

The synthesis of CAS No. 1396558-79-4 involves multi-step organic reactions, including nucleophilic substitution and amide coupling. These processes require careful optimization to achieve high yields and purity, which are critical for pharmaceutical applications. Recent advancements in flow chemistry and green synthesis have further improved the efficiency of producing such complex molecules, reducing environmental impact and costs.

From a pharmacological perspective, N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide has shown promising results in preclinical studies. Its mechanism of action involves the modulation of signal transduction pathways, which are often dysregulated in diseases like cancer and inflammatory disorders. The compound's selectivity for certain kinases minimizes off-target effects, a key consideration in modern drug design.

The growing interest in personalized medicine has also highlighted the importance of compounds like CAS No. 1396558-79-4. With the rise of biomarker-driven therapies, researchers are exploring how this molecule can be tailored to individual patient profiles. Its structural versatility allows for further derivatization, enabling the development of next-generation therapeutics with improved efficacy and safety profiles.

In addition to its therapeutic potential, N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide is also being investigated for its applications in chemical biology. Scientists are using this compound as a tool to study protein-protein interactions and cellular signaling networks. Such research contributes to a deeper understanding of disease mechanisms and the identification of new drug targets.

The commercial availability of CAS No. 1396558-79-4 through specialized chemical suppliers has facilitated its adoption in both academic and industrial settings. However, researchers must ensure proper handling and storage to maintain the compound's stability, as its sulfanyl group may be sensitive to oxidative conditions. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify its purity and identity.

Looking ahead, the future of N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide appears bright, with ongoing studies exploring its potential in combination therapies and drug repurposing. As the scientific community continues to unravel its full capabilities, this compound may soon emerge as a cornerstone in the development of innovative treatments for challenging medical conditions.